molecular formula C10H8ClNO5 B8470541 4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid

4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid

Cat. No. B8470541
M. Wt: 257.63 g/mol
InChI Key: ZJIDIOTZCQSUFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C10H8ClNO5 and its molecular weight is 257.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid

Molecular Formula

C10H8ClNO5

Molecular Weight

257.63 g/mol

IUPAC Name

4-(4-chloro-3-nitrophenyl)-4-oxobutanoic acid

InChI

InChI=1S/C10H8ClNO5/c11-7-2-1-6(5-8(7)12(16)17)9(13)3-4-10(14)15/h1-2,5H,3-4H2,(H,14,15)

InChI Key

ZJIDIOTZCQSUFG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(=O)CCC(=O)O)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

While cooling externally with a mixture of ice and common salt, 21.3 g (0.1 mol) of 4-(4-chlorophenyl)-4-oxobutanoic acid were added batchwise to 100 ml of fuming nitric acid in such a way that the temperature of the mixture did not exceed 0° C. The mixture was stirred for another 1 hour at an internal temperature of between −5 and 0° C., then stirred into 1 l of ice water, after ½ hour the precipitate was collected on a filter, thoroughly washed with water until free from acid, and the crystalline product was dried in a circulating air dryer. 23.4 g (91% of theoretical) of pale yellow crystals were obtained.
Quantity
21.3 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
1 L
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three

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